N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride
Overview
Description
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride (N2,N2-DMPDA) is an organic compound belonging to the pyrimidine family. It is a colorless solid which is soluble in water and polar organic solvents. N2,N2-DMPDA is used as a reagent in various chemical reactions and as an intermediate in the synthesis of other compounds. It is also used in scientific research applications due to its unique properties.
Mechanism of Action
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride acts as a substrate for various enzymes, including monoamine oxidase, esterase and protease. It is also used as a reagent for the synthesis of other compounds and as a catalyst for the synthesis of polymers. Additionally, N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride is used in the study of the structure and function of proteins and other biological macromolecules.
Biochemical and Physiological Effects
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride is not known to have any direct biochemical or physiological effects. However, it has been used as a substrate for various enzymes, including monoamine oxidase, esterase and protease, which can have biochemical and physiological effects. Additionally, N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride has been used in the study of the structure and function of proteins and other biological macromolecules.
Advantages and Limitations for Lab Experiments
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride has several advantages for use in lab experiments. It is a colorless solid which is soluble in water and polar organic solvents, making it easy to use and handle. Additionally, it is relatively inexpensive and can be synthesized in a two-step process. However, N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride is not known to have any direct biochemical or physiological effects, so its use in experiments may be limited.
Future Directions
Future research on N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride could focus on its potential as a substrate for other enzymes and as a reagent for the synthesis of other compounds. Additionally, further research could be done on its potential as a catalyst for the synthesis of polymers and its use in the study of the structure and function of proteins and other biological macromolecules. Finally, research could be conducted to determine if N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride has any direct biochemical or physiological effects.
Synthesis Methods
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride can be synthesized by a two-step process. The first step involves the reaction of dimethylurea with hydrochloric acid to form N2,N2-dimethylpyrimidine-2,4-diamine. The second step involves the reaction of N2,N2-dimethylpyrimidine-2,4-diamine with hydrochloric acid to form N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride.
Scientific Research Applications
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride is used in a variety of scientific research applications. It is used as a substrate for the investigation of the activity of enzymes, such as monoamine oxidase, esterase and protease. It is also used as a reagent for the synthesis of other compounds and as a catalyst for the synthesis of polymers. Additionally, N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride is used in the study of the structure and function of proteins and other biological macromolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride involves the reaction of 2,4-diaminopyrimidine with dimethyl sulfate followed by treatment with hydrochloric acid.", "Starting Materials": [ "2,4-diaminopyrimidine", "dimethyl sulfate", "hydrochloric acid" ], "Reaction": [ "2,4-diaminopyrimidine is dissolved in a suitable solvent such as ethanol or water.", "Dimethyl sulfate is added dropwise to the solution while stirring at room temperature.", "The reaction mixture is heated to reflux for several hours to complete the reaction.", "The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of N2,N2-dimethylpyrimidine-2,4-diamine.", "The product is isolated by filtration, washed with a suitable solvent such as ethanol or water, and dried under vacuum." ] } | |
CAS RN |
2768327-28-0 |
Product Name |
N2,N2-dimethylpyrimidine-2,4-diamine hydrochloride |
Molecular Formula |
C6H11ClN4 |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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